2-Iodothioanisole

• IUPAC Name: 1-iodo-2-methylsulfanylbenzene
• InChI: InChI=1S/C7H7IS/c1-9-7-5-3-2-4-6(7)8/h2-5H,1H3
• InChI Key: YENHZHSFWAPGIR-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1I
• Molecular Formula: C7H7IS
• DSSTOX Substance ID: DTXSID50384246
• Molecular Weight: 250.10 g/mol
• CAS No.: 33775-94-9

Description

2-Iodothioanisole (2-ITA) is a sulfur-containing heterocyclic compound that has been used in various scientific research applications. It has been widely studied in the field of synthetic organic chemistry due to its unique properties and potential applications. 2-ITA is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and fragrances. In addition, 2-ITA has been studied for its potential use as an anticancer drug, as well as for its ability to inhibit the growth of bacteria.

Scientific Research Applications

1. Hormone Therapy and Cardiac Donor Optimization

• Haemodynamic Effects in Heart Donors : A study by Venkateswaran et al. (2009) explored the haemodynamic effects of hormone therapy, including tri-iodothyronine (T3), in potential heart donors. This research is significant for understanding the role of iodine-containing compounds in optimizing cardiac function in donor hearts (Venkateswaran et al., 2009).

2. Thyroid Carcinogenesis and Function

• Thyroid Carcinogenesis : Kitahori et al. (1989) investigated the promoting effect of 2,4-diaminoanisole sulfate, a related compound, on thyroid carcinogenesis in rats. This study highlights the potential impact of such compounds on thyroid health and function (Kitahori et al., 1989).
• Thyroid Hormone Regulation : Bianco et al. (2002) provided insights into the biochemistry, cellular, and molecular biology of iodothyronine selenodeiodinases, which are crucial for thyroid hormone regulation. Such studies are relevant for understanding how iodine-containing compounds like 2-Iodothioanisole may interact with thyroid hormone pathways (Bianco et al., 2002).

3. Imaging and Diagnostics

• Quantum Dots for Imaging : Michalet et al. (2005) discussed the use of quantum dots for live cell imaging and diagnostics, emphasizing the potential of iodine-based compounds in enhancing imaging techniques (Michalet et al., 2005).

4. Metabolic Syndrome and Drug Development

• Antiobesity Drug Development : Research by Rutigliano et al. (2020) highlighted the potential of 3-iodothyronamine, an analog of thyroid hormone, as an antiobesity drug. This study demonstrates the significance of iodine-based compounds in developing treatments for metabolic disorders (Rutigliano et al., 2020).

5. Cellular Metabolic Reprogramming

• Lipolytic Effects of Thyronamine-Like Analogs : Research by Rogowski et al. (2019) on the lipolytic effects of 3-Iodothyronamine and its analogs underscores the role of iodine-based compounds in cellular metabolic reprogramming (Rogowski et al., 2019).

Mechanism of Action

2-Iodothioanisole has been studied as an inhibitor of the enzyme COX-2 (cyclooxygenase-2). COX-2 is involved in the production of prostaglandins, which play a role in inflammation and pain. By inhibiting COX-2, this compound may modulate inflammatory responses.